Cas no 2138026-92-1 (3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole-5-thiol)

• Product Name: 3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole-5-thiol
• CAS No: 2138026-92-1
• MF: C₁₀H₁₄N₄S
• MW: 222.309959888458
• CID: 6197070
• PubChem ID: 165484507
• Update Time: 2025-08-05

3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole-5-thiol
• EN300-1128163
• 2138026-92-1

• Inchi： 1S/C10H14N4S/c1-7(2)14-10(15)6-8(12-14)9-4-5-11-13(9)3/h4-7,12H,1-3H3
• InChI Key： OAYIUAUZUVOMCC-UHFFFAOYSA-N
• SMILES： S=C1C=C(C2=CC=NN2C)NN1C(C)C

Computed Properties

• Exact Mass: 222.09391764g/mol
• Monoisotopic Mass: 222.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2Ų

Additional information on 3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole-5-thiol

Comprehensive Overview of 3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole-5-thiol (CAS No. 2138026-92-1)

3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole-5-thiol (CAS No. 2138026-92-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyrazole-thiol backbone, which is known for its versatility in drug design and material science. Researchers are particularly interested in its potential applications as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors. Its CAS number 2138026-92-1 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

In recent years, the demand for 3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole-5-thiol has surged, driven by its relevance in small-molecule drug discovery and crop protection. The compound’s thiol functional group enables facile derivatization, making it a valuable intermediate for synthesizing analogs with enhanced pharmacokinetic properties. A growing trend in scientific literature highlights its role in addressing challenges like antimicrobial resistance and sustainable agriculture, aligning with the United Nations’ Sustainable Development Goals (SDGs).

From a synthetic chemistry perspective, the pyrazole-thiol moiety in CAS 2138026-92-1 offers robust stability under diverse reaction conditions, which is crucial for industrial-scale production. Its isopropyl substituent further enhances lipophilicity, a desirable trait for compounds targeting membrane-bound proteins. These attributes have led to its exploration in central nervous system (CNS) therapeutics and plant growth regulators, reflecting its cross-disciplinary utility.

The compound’s nomenclature, 3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole-5-thiol, may appear complex, but it systematically describes its molecular architecture. The 1-methyl-1H-pyrazol-5-yl and propan-2-yl groups contribute to steric and electronic modulation, while the thiol group at the 5-position enables covalent bonding strategies. Such precision in naming ensures unambiguous communication among researchers, patent attorneys, and regulatory bodies.

Emerging applications of CAS 2138026-92-1 include its use in metal-chelating agents and fluorescence probes, where its thiol-pyrazole synergy facilitates selective ion detection. This aligns with the increasing focus on environmental monitoring and diagnostic tools, addressing contemporary needs in public health and industrial safety. Furthermore, its compatibility with green chemistry principles—such as atom economy and reduced waste—positions it as a sustainable choice for modern synthetic workflows.

In summary, 3-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)-1H-pyrazole-5-thiol (CAS No. 2138026-92-1) exemplifies innovation in molecular design, bridging gaps between academia and industry. Its multifaceted applications, from drug development to agrochemical innovation, underscore its importance in advancing science and technology. As research continues to unravel its potential, this compound is poised to play a pivotal role in solving global challenges across healthcare and environmental sectors.